2-(2,5-Dichloro-4-methoxyphenyl)acetic acid

• Molecular Formula: C9H8Cl2O3
• Molecular Weight: 235.06 g/mol
• IUPAC Name: 2-(2,5-dichloro-4-methoxyphenyl)acetic acid
• InChI: InChI=1S/C9H8Cl2O3/c1-14-8-4-6(10)5(2-7(8)11)3-9(12)13/h2,4H,3H2,1H3,(H,12,13)
• InChI Key: UQGLFLKHXRSTHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)Cl)CC(=O)O)Cl

Description

2-(2,5-Dichloro-4-methoxyphenyl)acetic acid is a useful research compound. Its molecular formula is C9H8Cl2O3 and its molecular weight is 235.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diethyl 2-(2,5-dichloro-4-methoxyphenyl)malonate (Intermediate 4-5; 1.88 g, 5.61 mmol) in THF (55 mL) and EtOH (5 mL) was treated with 2M sodium hydroxide (11.22 mL, 22.44 mmol) in one portion and the resulting solution was stirred at 60° C. for 17 hours. The reaction mixture was evaporated and the aqueous residue was acidified with 2M HCl. The precipitate was collected by filtration, washed with water (25 mL) and dried under vacuum to afford 2-(2,5-dichloro-4-methoxyphenyl)acetic acid (0.800 g, 60.7%) as a grey solid, which was used without further purification.